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Compound of Interest

Compound Name: 1-Ethyl-4-iodobenzene

Cat. No.: B1345684

1-Ethyl-4-iodobenzene, with the CAS number 25309-64-2, is an organic compound with the
chemical formula C8H9I.[1][2] It appears as a colorless or pale yellow solid or liquid.[1] This
compound is soluble in organic solvents such as ether and chloroform, but it is insoluble in
water.[1][3]

The key physical properties of 1-Ethyl-4-iodobenzene are summarized in the table below for
easy reference and comparison.

Property Value Units
Molecular Formula C8H9I

Molecular Weight 232.06 g/mol
Density 1.6 g/cm3
Melting Point -17 °C
Boiling Point 112-113 (at 20 mmHg) °C
Flash Point 107 °C
Refractive Index 1.5905-1.5925

Sources:[1][2][4][5][6][/1[8][O][10][11][12]
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Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for determining the key
physical properties of a chemical substance like 1-Ethyl-4-iodobenzene.

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[13] For a pure crystalline organic compound, this transition occurs over a narrow range,
typically 0.5-1.0°C.[14] The presence of impurities generally leads to a depression and
broadening of the melting point range.[14][15]

Methodology: Capillary Tube Method

A common and effective method for determining the melting point is the capillary tube method,
often utilizing a Thiele tube or a Mel-Temp apparatus.[14][16]

o Sample Preparation: A small amount of the finely powdered organic solid is packed into a
capillary tube, which is sealed at one end.[16][17]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[16] This assembly is then placed in a heating bath (e.g., a
Thiele tube containing mineral oil) or a metal block heating apparatus.[14][16]

o Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute,
especially near the expected melting point.[16]

o Observation and Measurement: The temperature at which the substance begins to melt (the
first appearance of liquid) and the temperature at which it completely liquefies are recorded.
This range represents the melting point.[14][17]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[18][19]

Methodology: Thiele Tube Method
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o Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.
[20] A capillary tube, sealed at one end, is placed inverted into the liquid.[20][21]

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating
bath, such as a Thiele tube filled with a high-boiling point liquid like paraffin oil.[22]

» Heating: The apparatus is heated gently and uniformly.[20]

e Observation and Measurement: As the liquid heats, a stream of bubbles will emerge from the
open end of the inverted capillary tube.[20] The heat source is then removed, and the liquid
is allowed to cool. The temperature at which the bubbling stops and the liquid begins to enter
the capillary tube is recorded as the boiling point.[22]

Density Determination

Density is the mass of a substance per unit of volume.[23] For liquids, this is commonly
determined using gravimetric methods.

Methodology: Pycnometer Method

A pycnometer is a glass flask with a precisely defined volume used for measuring the density of
liquids.[24]

o Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately measured using an analytical balance.[24]

o Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample, ensuring
no air bubbles are present. The mass of the filled pycnometer is then measured.[24]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.[24][25][26][27]

Logical Workflow for Physical Property
Determination
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The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical compound.

Workflow for Physical Property Determination of a Chemical Compound

Sample Preparation

Prepare Solid Sample
(e.g., grind to fine powder)

Obtain Pure Chemical Sample

Experiment
A

I Analysis

Determine Melting Point Determine Boiling Point
(Capillary Method) (Thiele Tube Method)

Determine Density

(Pycnometer Method)

BaKPrzcessi

ng&Fie/pomn/g
4

Record Experimental Data
(Temperature Ranges, Mass, Volume)

:

Calculate

Properties

(e.g., Density = Mass/Volume)

;

Compile Technical Report

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Capt

Click to download full resolution via product page

ion: Logical workflow for determining the physical properties of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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